Cas no 73443-84-2 (2-Hydroxy-4-methylbenzothiozole)

2-Hydroxy-4-methylbenzothiazole is a heterocyclic organic compound featuring a benzothiazole core substituted with a hydroxyl group at the 2-position and a methyl group at the 4-position. This compound is notable for its role as an intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals. Its structural properties contribute to its utility in coordination chemistry, where it acts as a chelating ligand for metal ions. The presence of both hydroxyl and thiazole moieties enhances its reactivity and selectivity in various chemical transformations. Additionally, it exhibits potential applications in corrosion inhibition and UV stabilization due to its ability to form stable complexes and absorb ultraviolet light.
2-Hydroxy-4-methylbenzothiozole structure
73443-84-2 structure
Product Name:2-Hydroxy-4-methylbenzothiozole
CAS No:73443-84-2
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD17178463
CID:59473
PubChem ID:12770880
Update Time:2025-10-29

2-Hydroxy-4-methylbenzothiozole Chemical and Physical Properties

Names and Identifiers

    • 4-Methylbenzo[d]thiazol-2(3H)-one
    • 2-Hydorxy-4-methylbenzothiazole
    • 2-HYDROXY-4-METHYL-BENZOTHIOZOLE
    • 4-Methyl-2(3H)-benzothiazolone
    • 4-methyl-3H-1,3-benzothiazol-2-one
    • 2-hydorxy-4-methyl-benzothiozole
    • SCHEMBL181218
    • 4-Methyl-2(3H)benzothiazolone
    • 4-methyl-3H-benzothiazol-2-one
    • MAIYZXCYLAJOFK-UHFFFAOYSA-N
    • MFCD03840702
    • 2-HYDROXY-4-METHYLBENZOTHIAZOLE
    • 4-Methyl-1,3-benzothiazol-2(3H)-one
    • CS-0005508
    • 73443-84-2
    • EN300-1695721
    • 4-METHYLBENZO[D]THIAZOL-2-OL
    • 2(3H)-Benzothiazolone, 4-methyl-
    • AKOS006275868
    • AC-490
    • A866089
    • AS-47658
    • F15065
    • YCA44384
    • FT-0688535
    • 4-methyl-2,3-dihydro-1,3-benzothiazol-2-one
    • AB16509
    • DTXSID00509447
    • 4-METHYL-1,3-BENZOTHIAZOL-2-OL
    • Z1198163380
    • SCHEMBL11120842
    • methyl-2-benzothiazolinone
    • DB-028962
    • 2(3H)-Benzothiazolone,4-methyl-
    • 2-Hydroxy-4-methylbenzothiozole
    • MDL： MFCD17178463
    • Inchi： 1S/C8H7NOS/c1-5-3-2-4-6-7(5)9-8(10)11-6/h2-4H,1H3,(H,9,10)
    • InChI Key： MAIYZXCYLAJOFK-UHFFFAOYSA-N
    • SMILES： S1C(NC2=C1C=CC=C2C)=O

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.03
  • Melting Point: No data available
  • Boiling Point: 367.7°C at 760 mmHg
  • Flash Point: 367.7 °C at 760 mmHg
  • Refractive Index: 1.64
  • PSA: 61.36000
  • LogP: 2.31030
  • Vapor Pressure: No data available

2-Hydroxy-4-methylbenzothiozole Security Information

2-Hydroxy-4-methylbenzothiozole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Hydroxy-4-methylbenzothiozole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A427885-10mg
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10mg
 $ 50.00 2022-06-08
TRC
A427885-50mg
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 $ 95.00 2022-06-08
TRC
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 $ 135.00 2022-06-08
Chemenu
CM132484-1g
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 73443-84-2 95%
1g
 $281 2021-06-09
Chemenu
CM132484-5g
4-methylbenzo[d]thiazol-2(3H)-one
 73443-84-2 95%
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 $842 2021-06-09
BAI LING WEI Technology Co., Ltd.
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4-Methyl-2(3H)-benzothiazolone, 97%
 73443-84-2 97%
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Chemenu
CM132484-1g
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 73443-84-2 95%
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abcr
AB464169-250 mg
2-Hydroxy-4-methyl-benzothiozole; 97%
 73443-84-2
250mg
 €284.50 2023-04-21
abcr
AB464169-1 g
2-Hydroxy-4-methyl-benzothiozole; 97%
 73443-84-2
1g
 €632.20 2023-04-21
Alichem
A059006380-5g
4-Methylbenzo[d]thiazol-2(3H)-one
 73443-84-2 95%
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 $1393.60 2023-09-01

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